2-(methylthio)-7-[3-(trifluoromethoxy)phenyl]pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one

• IUPAC Name: 4-methylsulfanyl-11-[3-(trifluoromethoxy)phenyl]-2,3,5,7,11-pentazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one
• InChI: InChI=1S/C16H10F3N5O2S/c1-27-15-21-14-20-8-11-12(24(14)22-15)5-6-23(13(11)25)9-3-2-4-10(7-9)26-16(17,18)19/h2-8H,1H3
• InChI Key: BNMZKWXVYKGKPC-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NN2C3=C(C=NC2=N1)C(=O)N(C=C3)C4=CC(=CC=C4)OC(F)(F)F
• Molecular Formula: C16H10F3N5O2S
• Molecular Weight: 393.3 g/mol

Description

2-(Methylthio)-7-[3-(trifluoromethoxy)phenyl]pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one is a polycyclic heterocyclic compound featuring a pyrido-triazolo-pyrimidinone core with a methylthio (-SCH₃) group at position 2 and a 3-(trifluoromethoxy)phenyl substituent at position 7 (Figure 1). Its molecular formula is C₁₆H₁₀F₃N₅O₂S, with a molecular weight of 393.3 g/mol .

Synthesis: The compound is synthesized via multi-step protocols involving cyclocondensation of pyrimidine precursors with triazole derivatives under controlled conditions (e.g., solvent polarity, temperature). Catalysts such as sodium hydride and reagents like trifluoromethoxybenzyl halides are critical for introducing the 3-(trifluoromethoxy)phenyl group .

Biological Relevance: Preliminary studies suggest activity in kinase inhibition (e.g., CDK2, EGFR) and antimicrobial applications, attributed to its planar fused-ring system and electron-withdrawing substituents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(methylthio)-7-[3-(trifluoromethoxy)phenyl]pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one typically involves the following steps:

• Construction of the Pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidine core: This is achieved through cyclization reactions involving substituted pyridines and triazoles.

• Introduction of Substituents: The methylthio and trifluoromethoxyphenyl groups are then introduced using respective reagents under suitable conditions.

Industrial Production Methods

For large-scale production, methodologies often involve optimizing reaction conditions to increase yield and purity, utilizing continuous flow reactors for better control over reaction parameters, and implementing solvent recycling strategies to minimize waste and cost.

Chemical Reactions Analysis

Types of Reactions

• Oxidation: This compound undergoes oxidation reactions typically with reagents such as hydrogen peroxide or peracids, leading to the formation of sulfoxides and sulfones.

• Reduction: Reduction reactions can convert sulfoxides back to sulfides using agents like sodium borohydride.

• Substitution: The trifluoromethoxyphenyl group can participate in nucleophilic substitution reactions under appropriate conditions.

Common Reagents and Conditions

• Oxidizing agents: Hydrogen peroxide, peracids.

• Reducing agents: Sodium borohydride.

• Nucleophiles: Ammonia, amines, and thiols for substitution reactions.

Major Products

• Oxidation products: Sulfoxides and sulfones.

• Reduction products: Sulfides.

• Substitution products: Varied, depending on the nucleophile used.

Scientific Research Applications

Chemistry

• Organic Synthesis: Used as a building block for creating more complex molecules.

Biology

• Biochemical Studies: Utilized in the study of enzyme interactions due to its unique structural properties.

Medicine

• Pharmacological Research: Investigated for potential therapeutic applications, including anti-inflammatory and anticancer properties.

Industry

• Material Science: Explored for its applications in the development of new materials with specific electronic and mechanical properties.

Mechanism of Action

The compound exerts its effects through its interactions with specific molecular targets, typically enzymes or receptors. The presence of the trifluoromethoxy group enhances its binding affinity to target sites, while the methylthio group can influence the compound's reactivity and stability. Pathways involved often include inhibition of enzymatic activity or modulation of receptor functions.

Comparison with Similar Compounds

Kinase Inhibition

• Target Compound : Demonstrates IC₅₀ values of 0.8–1.2 µM against CDK2 and EGFR in preliminary assays, attributed to the trifluoromethoxy group’s electron-withdrawing effects and planar core .
• 7-(Pyridin-2-ylmethyl)-2-(trifluoromethyl) Analog : Shows higher selectivity for spleen tyrosine kinase (SYK) (IC₅₀ = 0.5 µM) due to pyridyl interactions with ATP-binding pockets .
• 2-Methyl-7-[3-(trifluoromethoxy)phenyl] Analog : Reduced activity (IC₅₀ > 5 µM), highlighting the critical role of the methylthio group in kinase binding .

Antimicrobial Activity

• Target Compound : Inhibits Staphylococcus aureus (MIC = 8 µg/mL) and Candida albicans (MIC = 16 µg/mL), surpassing 2-methyl and 4-bromophenyl analogs .
• 7-(4-Bromophenyl)-2-(methylthio) Analog : Exhibits broad-spectrum antifungal activity (MIC = 4 µg/mL for Aspergillus fumigatus) due to bromine’s membrane-disrupting effects .

Physicochemical Properties

Property	Target Compound	2-Methyl Analog	7-(4-Bromophenyl) Analog
LogP	3.5	2.9	4.1
Hydrogen Bond Donors	1	1	1
Hydrogen Bond Acceptors	7	7	6
Polar Surface Area	95 Ų	92 Ų	88 Ų
Solubility (PBS)	12 µM	45 µM	8 µM

The target compound’s higher LogP and lower solubility reflect the trifluoromethoxy group’s hydrophobicity, whereas the 2-methyl analog’s reduced LogP improves aqueous solubility .

Biological Activity

The compound 2-(methylthio)-7-[3-(trifluoromethoxy)phenyl]pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one is a complex heterocyclic molecule that has garnered attention in pharmaceutical research due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{15}H_{12}F_3N_5OS$, with a molecular weight of approximately 373.35 g/mol. The structural complexity arises from the integration of various functional groups that contribute to its biological activity.

Mechanisms of Biological Activity

Research indicates that this compound exhibits several mechanisms of action:

• Inhibition of Enzymatic Activity : The methylthio and trifluoromethoxy groups are believed to enhance the compound's ability to inhibit specific enzymes involved in disease pathways.
• Antiproliferative Effects : Studies have shown that the compound can induce apoptosis in cancer cell lines, suggesting its potential as an anticancer agent.
• Antimicrobial Properties : Preliminary studies indicate that it may possess antimicrobial activity against certain bacterial strains.

Biological Activity Data Table

Biological Activity	Effect	Reference
Enzyme Inhibition	Moderate
Antiproliferative	Significant
Antimicrobial	Moderate

Case Study 1: Anticancer Activity

A study conducted on various cancer cell lines demonstrated that the compound significantly inhibited cell proliferation in a dose-dependent manner. The mechanism was attributed to the induction of apoptosis via the mitochondrial pathway, as evidenced by increased levels of cytochrome c in the cytosol.

Case Study 2: Antimicrobial Efficacy

In vitro tests revealed that the compound exhibited antimicrobial activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) comparable to standard antibiotics. This suggests potential for development into a new class of antimicrobial agents.

Research Findings

Recent findings highlight the following points regarding the biological activity of 2-(methylthio)-7-[3-(trifluoromethoxy)phenyl]pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one:

• Cytotoxicity : The compound has shown cytotoxic effects on various cancer cell lines including breast and lung cancer cells.
• Mechanistic Insights : Further research is needed to elucidate the precise molecular targets and pathways affected by this compound.
• Potential Drug Development : Given its promising biological activities, there is significant interest in exploring this compound for drug development purposes.

Q & A

Basic Research Questions

Q. What are the recommended synthetic pathways for obtaining high-purity 2-(methylthio)-7-[3-(trifluoromethoxy)phenyl]pyrido-triazolo-pyrimidinone?

• Methodology : Multi-step synthesis involving cyclization and functional group modifications under controlled conditions. For example:

• Step 1 : React precursors (e.g., trifluoromethoxy-substituted phenyl derivatives) with triazole intermediates under acidic conditions to initiate cyclization .
• Step 2 : Optimize yield using catalysts like potassium carbonate in solvents such as dimethylformamide (DMF) at elevated temperatures (80–100°C) .
• Purity Control : Employ column chromatography and HPLC to isolate the target compound (>95% purity) .

Q. How can researchers confirm the three-dimensional conformation of this compound?

• Structural Analysis :

• X-ray Crystallography : Resolve crystal lattice parameters to define bond angles and torsional strain .
• Molecular Modeling : Use DFT calculations (e.g., Gaussian09) to simulate electronic properties and compare with experimental NMR data (¹H/¹³C, HSQC) .
  • Key Metrics : Compare computed vs. observed NMR shifts (δ ppm) to validate accuracy (deviation <0.2 ppm) .

Q. What are the primary bioactivity assays for initial screening of this compound?

• In Vitro Assays :

• Enzyme Inhibition : Test against kinases (e.g., EGFR, PI3K) using fluorescence-based ATP-competitive assays .
• Antimicrobial Activity : Use microdilution methods (MIC ≤25 µg/mL) against Gram-positive bacteria (e.g., S. aureus) .

Advanced Research Questions

Q. How to resolve contradictions in reported bioactivity data across different studies?

• Data Reconciliation Strategies :

• Orthogonal Assays : Cross-validate IC₅₀ values using SPR (surface plasmon resonance) and ITC (isothermal titration calorimetry) to confirm binding affinities .
• Pharmacokinetic Profiling : Assess metabolic stability (e.g., liver microsome assays) to explain discrepancies in in vivo vs. in vitro efficacy .
  • Example : A study showing low antimicrobial activity despite high enzyme inhibition may require testing bacterial efflux pump resistance .

Q. What experimental designs are optimal for studying structure-activity relationships (SAR) of this compound?

• SAR Workflow :

• Analog Synthesis : Modify substituents (e.g., replace methylthio with ethylthio; vary trifluoromethoxy position) .
• Bioactivity Mapping : Use a matrix comparing IC₅₀ values against structural variants (Table 1).

Substituent Position	Modification	IC₅₀ (EGFR, nM)	Solubility (µg/mL)
C2	Methylthio → Ethylthio	12 → 45	8 → 5
C7-Phenyl	3-CF₃O → 4-CF₃O	12 → 28	8 → 12
Table 1: Example SAR data for prioritizing lead candidates

Q. How to address scalability challenges in multi-step synthesis?

• Process Optimization :

• Catalyst Screening : Replace homogeneous catalysts (e.g., Pd/C) with recyclable alternatives (e.g., Fe₃O₄-supported palladium) to reduce costs .
• Flow Chemistry : Implement continuous flow reactors for high-risk steps (e.g., cyclization) to improve yield (>80%) and reduce reaction time .

Q. What advanced techniques are used to study metabolic degradation pathways?

• Metabolite Identification :

• LC-HRMS : Profile metabolites in rat plasma (e.g., hydroxylation at C5; demethylation of methylthio group) .
• CYP450 Inhibition Assays : Identify isoforms (e.g., CYP3A4) responsible for degradation using fluorogenic substrates .

Methodological Considerations for Data Contradictions

Q. How to differentiate between assay artifacts and true biological activity?

• Controls & Validation :

• Counter-Screening : Test against unrelated targets (e.g., GPCRs) to rule out nonspecific binding .
• Cytotoxicity Assays : Use MTT/WST-1 to ensure bioactivity is not due to cell death (EC₅₀ >10× IC₅₀) .

Q. What computational tools predict environmental impact during disposal?

• Ecotoxicity Modeling :

• EPI Suite : Estimate biodegradation half-life (e.g., t₁/₂ = 120 days) and bioaccumulation potential (log BCF >3.5) .
• Experimental Validation : Conduct OECD 301F ready biodegradability tests .